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Compound of Interest

Compound Name: 2-Mesatp

Cat. No.: B1194090 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in interpreting

and troubleshooting experiments involving the P2 receptor agonist, 2-Methylthioadenosine

triphosphate (2-MeSATP).

Frequently Asked Questions (FAQs)
Q1: What is 2-MeSATP and what is its primary mechanism of action?

2-MeSATP is a stable analog of adenosine triphosphate (ATP) that acts as a potent agonist at

most P2 purinergic receptors, which are broadly divided into two families: P2X ion channels

and P2Y G protein-coupled receptors.[1][2] It is often used in research to study the

physiological roles of these receptors.

Q2: I am observing a response in my cells treated with 2-MeSATP, but I am not sure which

specific P2 receptor subtype is responsible. How can I identify the receptor?

Identifying the specific receptor subtype mediating the effects of 2-MeSATP can be challenging

due to its broad activity. A pharmacological approach using selective antagonists for different

P2 receptor subtypes is a common strategy. Additionally, using cell lines with known P2

receptor expression profiles or employing molecular techniques like siRNA or CRISPR to knock

down specific receptor subtypes can help pinpoint the target.
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Q3: My results with 2-MeSATP are inconsistent or different from published data. What could be

the reason?

Inconsistent results can arise from several factors:

Reagent Quality and Purity: Commercial preparations of 2-MeSATP can be contaminated

with 2-Methylthioadenosine diphosphate (2-MeSADP), a potent agonist of the P2Y1

receptor.[3][4] This contamination can lead to a stronger than expected P2Y1-mediated

response. It is crucial to use highly purified 2-MeSATP.

Cell Line Variability: The expression levels of P2 receptors can vary significantly between

different cell lines and even between different passages of the same cell line.

Receptor Desensitization: Prolonged exposure to agonists like 2-MeSATP can lead to the

desensitization and downregulation of P2 receptors, resulting in diminished responses over

time.

Q4: I am observing cytotoxicity in my cellular assay upon treatment with 2-MeSATP. Is this a

known effect?

While not its primary mechanism, high concentrations of 2-MeSATP or prolonged exposure can

lead to cellular stress and cytotoxicity. This can be a consequence of excessive calcium influx

through P2X receptors or sustained signaling through P2Y receptors. It is important to perform

dose-response and time-course experiments to distinguish between specific receptor-mediated

effects and non-specific cytotoxicity.
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Problem Possible Cause Recommended Solution

Unexpectedly high potency or

a response characteristic of

P2Y1 activation.

The 2-MeSATP reagent may

be contaminated with 2-

MeSADP.[3][4]

1. Purchase 2-MeSATP from a

reputable supplier and request

a certificate of analysis

confirming its purity.2. Treat

the 2-MeSATP solution with an

ATP-regenerating system to

remove any contaminating

ADP analogs.[4]3. Use a

selective P2Y1 antagonist,

such as MRS2179, to confirm

the involvement of the P2Y1

receptor.

No response or a very weak

response to 2-MeSATP in a

cell line expected to express

P2 receptors.

1. The specific P2 receptor

subtype expressed by the cell

line may be insensitive to 2-

MeSATP.2. The receptor

expression level may be too

low.3. The receptor may be

desensitized.

1. Confirm the expression of

P2 receptors in your cell line

using techniques like RT-PCR

or Western blotting.2. Use a

more potent or different P2

receptor agonist as a positive

control.3. Ensure that cells are

not pre-exposed to other

nucleotides that could cause

desensitization.

The observed signaling

pathway is not consistent with

the known coupling of the

target P2 receptor.

2-MeSATP is activating

multiple P2 receptor subtypes

with different signaling

pathways.[5][6]

1. Use selective antagonists to

block specific P2 receptor

subtypes and dissect the

contribution of each to the

overall response.2. Measure

different second messengers

(e.g., calcium, cAMP, inositol

phosphates) to get a

comprehensive view of the

activated signaling pathways.
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Quantitative Data Summary
The following table summarizes the reported potency (EC50 values) of 2-MeSATP at various

human P2 receptor subtypes. These values can vary depending on the cell type and assay

conditions.

Receptor Subtype Reported EC50 (nM) Receptor Family

P2Y1 3 - 8 P2Y (Gq/11-coupled)

P2Y12 1 P2Y (Gi-coupled)

P2Y13 1 P2Y (Gi-coupled)

P2X1 Nanomolar range P2X (Ion Channel)

P2X2 Micromolar range P2X (Ion Channel)

P2X3 Nanomolar range P2X (Ion Channel)

P2X4 >1000 P2X (Ion Channel)

P2X5 Micromolar range P2X (Ion Channel)

Note: Data compiled from multiple sources.[1][7][8][9]

Experimental Protocols
Calcium Mobilization Assay for P2Y Receptor Activation
This protocol describes a general method for measuring intracellular calcium mobilization

following the stimulation of P2Y receptors with 2-MeSATP using a fluorescent calcium indicator.

Materials:

Cells expressing the P2Y receptor of interest

Fluorescent calcium indicator (e.g., Fura-2 AM, Fluo-4 AM)

Pluronic F-127
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Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

2-MeSATP stock solution

Microplate reader with fluorescence detection capabilities

Procedure:

Cell Seeding: Seed cells in a 96-well black-walled, clear-bottom plate at a density that will

result in a confluent monolayer on the day of the experiment.

Dye Loading:

Prepare a loading buffer containing the fluorescent calcium indicator (e.g., 2 µM Fluo-4

AM) and Pluronic F-127 (0.02%) in HBSS.

Remove the cell culture medium and wash the cells once with HBSS.

Add the loading buffer to each well and incubate for 30-60 minutes at 37°C in the dark.

Washing: Gently wash the cells two to three times with HBSS to remove excess dye.

Baseline Measurement: Add fresh HBSS to each well and measure the baseline

fluorescence for a few cycles using the microplate reader.

Compound Addition and Measurement:

Prepare a serial dilution of 2-MeSATP in HBSS at a concentration 2-5 times the final

desired concentration.

Add the 2-MeSATP solution to the wells while simultaneously recording the fluorescence

signal.

Continue recording the fluorescence for several minutes to capture the peak response and

subsequent decay.

Data Analysis: The change in fluorescence intensity over time reflects the change in

intracellular calcium concentration. Calculate the peak response for each concentration of 2-
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MeSATP and plot a dose-response curve to determine the EC50 value.
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Caption: Canonical P2Y1 (Gq-coupled) signaling pathway activated by 2-MeSATP.
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Caption: Canonical P2Y12 (Gi-coupled) signaling pathway activated by 2-MeSATP.
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Caption: General mechanism of P2X receptor activation by 2-MeSATP.
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Caption: A logical workflow for troubleshooting unexpected experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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